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Compound of Interest

Compound Name: CCD Lipid01

Cat. No.: B15578899 Get Quote

Essential Safety and Handling Guide for CCD
Lipid01
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling CCD Lipid01. The following procedural steps and

operational plans are designed to ensure the safe use of this cationic lipid in a laboratory

setting.

Disclaimer: A specific Safety Data Sheet (SDS) for CCD Lipid01 is not publicly available. The

hazard identification and some safety recommendations are based on a representative SDS for

a similar cationic lipid from the same supplier. It is imperative to handle CCD Lipid01 with

caution and adhere to all institutional and local safety protocols.

Hazard Identification
Based on analogous compounds, CCD Lipid01 should be treated as potentially hazardous.

The primary anticipated hazards include:

Acute Oral Toxicity: May be harmful if swallowed.

Skin Irritation: May cause skin irritation upon contact.

Serious Eye Irritation: May cause serious eye irritation.
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Respiratory Irritation: May cause respiratory tract irritation if inhaled.

Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood, to minimize the risk of inhalation.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves, such as nitrile gloves. Change gloves

immediately if they become contaminated.

Body Protection: A standard laboratory coat must be worn. Ensure it is fully buttoned.

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, use

a NIOSH-approved respirator.

Operational and Disposal Plan
A systematic approach to handling, from receipt to disposal, is critical for safety and

experimental integrity.

Step 1: Receiving and Storage
Upon receiving the shipment, inspect the container for any damage or leaks. CCD Lipid01 is

typically shipped at room temperature for short durations. For long-term storage, adhere to the

supplier's recommendations.

Step 2: Preparation of Solutions
CCD Lipid01 is a cationic lipid used for the delivery of biologically active agents to cells and

tissues. Reconstitution should be performed in a chemical fume hood. If precipitation or phase

separation is observed, gentle heating and/or sonication can be used to aid dissolution.

Example Reconstitution Protocol: To prepare a 1 mL working solution, the following steps can

be taken:
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Add 100 μL of a 25.0 mg/mL DMSO stock solution to 400 μL of PEG300 and mix thoroughly.

To this mixture, add 50 μL of Tween-80 and mix again until the solution is homogeneous.

Finally, add 450 μL of saline to bring the total volume to 1 mL.

Step 3: Handling and Experimental Use
Always handle solutions containing CCD Lipid01 within a chemical fume hood to avoid

inhalation of aerosols.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Ensure a safety shower and eyewash station are readily accessible.

Step 4: Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Step 5: Disposal Plan
All waste materials contaminated with CCD Lipid01 must be disposed of as hazardous

chemical waste.

Liquid Waste: Collect all unused solutions and experimental liquid waste in a designated,

sealed, and clearly labeled hazardous waste container.
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Solid Waste: Dispose of all contaminated labware, such as pipette tips, tubes, and gloves, in

a designated solid hazardous waste container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Data Summary
The following table summarizes the key quantitative data for CCD Lipid01.

Parameter Value Source

Storage Temperature (Stock

Solution)

-80°C (for 6 months); -20°C

(for 1 month)

Solubility in Formulation

≥ 2.5 mg/mL in 10% DMSO,

40% PEG300, 5% Tween-80,

45% Saline

CAS Number 1799316-64-5
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Workflow for Handling and Disposal of CCD Lipid01
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of CCD
Lipid01.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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